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An In-depth Technical Guide to Plastics Microbial Biodegradation Databases

The escalating crisis of plastic pollution has catalyzed research into sustainable remediation
strategies, with a significant focus on the microbial biodegradation of synthetic polymers. As the
volume of data on plastic-degrading microorganisms, enzymes, and metabolic pathways
expands, specialized databases have become indispensable tools for researchers. This guide
provides a technical overview of core databases in this field, detailing their structure, the data
they house, and the experimental protocols used to generate this information. It is intended for
researchers, scientists, and professionals seeking a structured introduction to the digital
resources available for studying the microbial breakdown of plastics.

Overview of Key Plastics Biodegradation Databases

Several key databases serve as central repositories for information on plastic biodegradation.
These platforms collate data from scientific literature, offering curated and searchable access
to microorganisms, enzymes, and genetic information. They are vital for identifying novel
biocatalysts and understanding the mechanisms of polymer degradation.

Table 1: Core Plastics Microbial Biodegradation Databases
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Database Name

Core Focus

Key Features

Data Types

PlasticDB

A comprehensive, up-
to-date collection of
microorganisms and
proteins reported to

biodegrade plastics.[1]
[21[3]

Includes analytical
tools for
genomes/metagenom
es, in-silico predicted
protein structures, and
metadata on
experimental
methods.[2][4][5]

Microorganisms,
Proteins, Pathways,
Experimental
Methods.[3]

PMBD (Plastics
Microbial

Biodegradation

One of the first
databases, providing
manually curated

information on the

Features literature-
confirmed
microorganisms and

genes, along with

Microorganisms,

Genes, Predicted

Database) microbial predicted enzyme Enzymes.[6][7]
atabase

biodegradation of sequences from

plastics.[6][7] UniProt.[6]

Exclusively lists Focuses on

PAZy (Plastics-Active

Enzymes Database)

biochemically
characterized and

experimentally verified

hydrolases with
proven activity on
plastics like PET and

Biochemically Verified

Enzymes, Sequence

Plastizyme

enzymes that act on PUR, excluding Motifs.[8]
synthetic polymers.[8] unverified or putative
[9] enzymes.[8][9]
A central hub ) )

_ , Aims to streamline
designed to unify and o

) research by providing

centralize data from Enzymes,

other plastic-
degrading enzyme
databases.[10]

a single,
comprehensive data

source.[10]

Microorganisms.[10]
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A curated database
designed for multi-
omics applications to
Plastic-MBR DB screen genomes and
metagenomes for
plastic degradation

potential.[11]

Retrieves and

organizes bacterial ] ]
] ) Bacterial Protein
amino acid sequences
o Sequences,
from specialized and
] Homologs.[11]
generic databases for

in-silico screening.[11]

Data Presentation: Key Microorganisms and

Enzymes

These databases catalog a wide array of microorganisms and enzymes with demonstrated or

putative roles in degrading various plastic polymers. The following tables summarize some of

the most frequently cited examples.

Table 2: Selected Microorganisms Involved in Plastic Biodegradation
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Plastic Type

Microorganism

Key Enzymes

Source of Isolation

PET (Polyethylene

Ideonella sakaiensis

PETase, MHETase

Plastic bottle recycling

Terephthalate) facility

PET (Polyethylene ] Various (Soil,
Bacillus sp. Hydrolases, Esterases

Terephthalate) Compost)

PET (Polyethylene ) ) Various (Soil,
Aspergillus sp. Cutinases, Esterases

Terephthalate) Compost)[12]

PU (Polyurethane)

Pseudomonas

chlororaphis

Polyurethanases

Soil, Wastewater[13]

PU (Polyurethane)

Aspergillus versicolor

Esterases, Ureases

Industrial wastewater,
Garbage soil[14]

PE (Polyethylene)

Bacillus sp.,

Enterobacter sp.

Alkane hydroxylases,

Laccases

Gut of wax moth
larvae (Galleria

mellonella)[15]

PE (Polyethylene)

Streptomyces sp.

Lignin peroxidase
(LiP)

Wood-degrading

environments[16]

Alkane
Pseudomonas sp., monooxygenase, o
PS (Polystyrene) o Landfill soil
Lysinibacillus sp. Alcohol
dehydrogenase
PS (Polystyrene) Rhodococcus ruber Oxidoreductases Various[17]

Table 3: Key Enzymes in Plastic Biodegradation
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. . Source
Plastic Reaction ]
Enzyme EC Number Organism
Substrate(s) Catalyzed
Example
Hydrolyzes PET
into MHET, Ideonella
PETase 3.1.1.101 PET o
BHET, and TPA. sakaiensis[18]
[18][19]
Hydrolyzes
MHET into
terephthalic acid Ideonella
MHETase 3.1.1.102 MHET o
(TPA) and sakaiensis[18]
ethylene glycol
(EG).[18]
Hydrolyzes ester  Fusarium solani,
) bonds in Thermobifida
Cutinases 3.1.1.74 PET, PU o
polyesters.[20] cellulosilytica[20]
[21] [22]
) Hydrolyzes ester ~ Candida
Lipases 3.1.13 PET, PU ]
bonds.[20][21] antarctica[13]
Oxidizes
phenolic and
non-phenolic Aspergillus
Laccases 1.10.3.2 PE, PS compounds, flavus, Pleurotus
initiating polymer  ostreatus[16]
chain cleavage.
[16][20]
Catalyze
oxidative
Peroxidases 1.11.1.13, PE PS cleavage of Streptomyces sp.
(e.g., LiP, MnP) 1.11.1.14 ' polymer [16]

backbones.[20]
[21]
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Initiate
Alkane )

degradation by Pseudomonas
Hydroxylases 1.14.15.3 PE, PS ] )

hydroxylating C- putida[24]
(e.g., AlkB)

C bonds.[15][23]

Break down )

Bacillus

Ureases 3.5.1.5 PU urethane bonds. ]

[13] megaterium[13]

Experimental Protocols for Assessing
Biodegradation

Verifying and quantifying microbial degradation of plastics requires robust and standardized
methodologies. The choice of method often depends on the type of polymer and the research
question.[25]

Table 4: Common Experimental Protocols for Assessing Plastic Biodegradation
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o Information S
Method Principle . Advantages Limitations
Obtained
Gravimetric Insensitive to
analysis of the o initial surface
i ] Quantitative ]
) plastic material ) ) degradation;
Weight Loss measure of Simple, direct, ]
before and after ) fillers and
Measurement ) ) overall material and low-cost.[27] o
microbial | plasticizers can
0sS.
incubation.[26] interfere with
[27] results.[27]
Visualization of Qualitative o
) ) ) ) Not quantitative;
the plastic evidence of High-resolution
) S ) surface changes
i surface to biodeterioration visual proof of
Microscopy _ _ _ may not correlate
observe changes (e.g., pits, microbial ) )
(SEM, AFM) ) ) ) ) directly with
in topography cracks, erosion, interaction and
o polymer
and morphology. biofilm surface damage.
) breakdown.
[26] formation).[24]
Measures
changes in the Detection of new  Provides direct N
] ) ] Can be falsified
infrared functional groups  evidence of
) by the presence
Spectroscopy spectrum of the (e.g., carbonyl chemical )
S o of biomass;
(FTIR) plastic, indicating  C=0, hydroxyl modification of

alterations in
chemical bonds.
[26]

O-H) indicative of
oxidation.[28]

the polymer

backbone.

interpretation can

be complex.[26]

Respirometry
(COz2 Evolution /

02 Consumption)

Measures the
metabolic activity
of
microorganisms
by quantifying
gas exchange as
they consume
the plastic as a
carbon source.
[25][29]

Rate of
mineralization
(conversion of
polymer carbon
to CO2).

Provides strong
evidence that the
plastic is being
used in microbial

metabolism.[25]

Requires
specialized
equipment; not
suitable for very
slow degradation

processes.
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The plastic
polymer is
synthesized
using a stable

isotope (:3C),

Unambiguous

proof of polymer

Highly sensitive

and provides

Expensive and
requires

sophisticated

Isotopic Labeling  which is then o o ]
] assimilation or definitive analytical
(e.g., BC) traced into ) o ] )
) ) mineralization by  evidence of instruments (e.g.,
microbial ) ] ]
) the microbes. biodegradation. mass
biomass,
] spectrometry).
metabolic
byproducts, or
CO02.[25]
Microbes are
grown on an
agar plate Rapid screening
containing an and isolation of )
. . i Not suitable for
emulsion of a microbes Effective for ]
] ] o ) recalcitrant, non-
Clear Zone biodegradable producing initial screening
] hydrolysable
Hydrolysis Test polymer. A clear extracellular of hydrolysable )
polymers like PE
halo forms polymer- polyesters.
) ) or PS.[25]
around colonies degrading
that secrete enzymes.

degrading

enzymes.[25]

Visualizing Degradation Pathways and Workflows

Understanding the logical sequence of experiments and the biochemical pathways of

degradation is crucial for research. The following diagrams, rendered in DOT language,

illustrate these processes.

Experimental and Logical Workflows

The first step in studying plastic biodegradation is often the isolation and confirmation of

capable microorganisms.
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Phase 1: Isolation & Screening

Sample Collection
(e.g., Landfill Soil, Marine Debris)

Enrichment Culture
(Plastic as sole carbon source)

Isolation of Pure Cultures

Screening
(e.g., Clear Zone Assay)

Phase 2: Degradation Confirmation

Incubation with Plastic Film/Powder

Weight Loss Measurement

Surface Analysis (SEM/AFM)

Chemical Analysis (FTIR)

Phase 3: Adyanced Analysis
Y A\ A

Metabolic Analysis
(CO2 Evolution / Isotope Tracing)

Enzyme Identification & Characterization

Genomic & Transcriptomic Analysis

Click to download full resolution via product page

Caption: Workflow for identifying and characterizing plastic-degrading microbes.
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Biochemical Degradation Pathways

The biodegradation of PET is best understood through the action of enzymes from Ideonella
sakaiensis.[30] The bacterium secretes PETase to break down the polymer into smaller units,
which are then transported into the cell for final conversion by MHETase.[18]

Periplasm / Intracellular Space

Ethylene Glycol (EG)

Hydrolysis TCA Cycle
MHETase __.actson M (Metabolism)
(Enzyme) /A MHET / BHET Terephthalic Acid (TPA)

Transport

Extracellular Space

Click to download full resolution via product page
Caption: Enzymatic degradation pathway of PET by Ideonella sakaiensis.

The biodegradation of polyurethane, particularly polyester-based PU, involves the microbial
secretion of enzymes that target both the ester and urethane linkages in the polymer chain.[13]

[31]
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Secreted Enzymes

i :
| |
| |
i Esterases / Cutinases Ureases / Proteases i
| |

|

/
W acts on ester bonds.” acts on urethane bonds

N 7z
-,
~N -

Polyurethane Polymer

Enzymatic Cleavage

Oligomers & Monomers
(e.g., Diol, Diisocyanate derivatives)

Assimilation

Central Metabolism

Click to download full resolution via product page
Caption: General pathway for microbial degradation of polyurethane.

Polystyrene is highly recalcitrant. Its degradation is thought to be initiated by oxidative enzymes
that introduce functional groups onto the polymer backbone, facilitating subsequent chain
cleavage.[24][32]
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Oxidoreductases
(Laccases, Peroxidases)

|
|
Initial Attack
|
|

Polystyrene Polymer

Oxidized Polystyrene
(Hydroxylated/Carbonylated)

:

Main Chain & Side Chain Cleavage

Aromatic Monomers
(Styrene, etc.)

Further Degradation
& Mineralization

Click to download full resolution via product page
Caption: Proposed pathway for the initial stages of polystyrene biodegradation.

Due to its stable C-C backbone, the biodegradation of polyethylene is extremely slow and often
requires an initial abiotic or biotic oxidation step to create attack points for microbial enzymes.
[15][23]
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Alkane Hydroxylases (AIkB) Polyethylene Polymer

\
\
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\
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\

Oxidized PE
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:

Long-Chain Carboxylic Acids

B-Oxidation Pathway

Central Metabolism
(TCA Cycle)
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Caption: Proposed pathway for the microbial degradation of polyethylene.

Conclusion and Future Directions

The development of specialized databases like PlasticDB, PMBD, and PAZy has been
instrumental in organizing the complex data landscape of plastic biodegradation.[1][6][9] These
resources provide a critical foundation for researchers to identify novel plastic-degrading
microorganisms and enzymes. Future progress in this field will likely depend on several key
areas:
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e Enzyme Engineering: Modifying known plastic-degrading enzymes to enhance their activity,
stability, and efficiency.[22][31]

o Synthetic Microbial Consortia: Designing and utilizing communities of different microbial
species that can work synergistically to break down complex plastic waste.[12][31]

o Multi-Omics Approaches: Integrating genomics, transcriptomics, and proteomics data to gain
a deeper understanding of the metabolic pathways and regulatory networks involved in
plastic degradation.[31]

o Database Integration: Continued efforts to centralize and standardize data across different
platforms to facilitate more comprehensive analyses.[10]

By leveraging these powerful databases and advanced biotechnological approaches, the
scientific community can accelerate the development of effective and eco-friendly solutions for
the global plastic pollution problem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PlasticDB - Plastic Biodegradation Database [plasticdb.org]
e 2. academic.oup.com [academic.oup.com]
o 3. researchgate.net [researchgate.net]

e 4. PlasticDB: a database of microorganisms and proteins linked to plastic biodegradation -
PMC [pmc.ncbi.nim.nih.gov]

e 5. gavinlear.wordpress.com [gavinlear.wordpress.com]
e 6. academic.oup.com [academic.oup.com]

» 7. [PDF] PMBD: a Comprehensive Plastics Microbial Biodegradation Database | Semantic
Scholar [semanticscholar.org]

© 2025 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.theguardian.com/environment/2022/feb/05/how-super-enzymes-that-eat-plastics-could-curb-our-waste-problem
https://www.researchgate.net/publication/395701716_Microbial_mechanisms_and_applications_of_polyurethane_biodegradation
https://www.researchgate.net/publication/363398701_Microbial_degradation_of_polyethylene_terephthalate_a_systematic_review
https://www.researchgate.net/publication/395701716_Microbial_mechanisms_and_applications_of_polyurethane_biodegradation
https://www.researchgate.net/publication/395701716_Microbial_mechanisms_and_applications_of_polyurethane_biodegradation
https://ml3denzymeoptimization.jc-biotechaiteam.com/cgi-sys/suspendedpage.cgi
https://www.benchchem.com/product/b15135303?utm_src=pdf-custom-synthesis
https://plasticdb.org/
https://academic.oup.com/database/article/doi/10.1093/database/baac008/6546196
https://www.researchgate.net/publication/359172875_PlasticDB_a_database_of_microorganisms_and_proteins_linked_to_plastic_biodegradation
https://pmc.ncbi.nlm.nih.gov/articles/PMC9216477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9216477/
https://gavinlear.wordpress.com/2022/03/27/plasticdb-a-database-of-microorganisms-and-proteins-linked-to-plastic-biodegradation%EF%BF%BC%EF%BF%BC/
https://academic.oup.com/database/article/doi/10.1093/database/baz119/5625879
https://www.semanticscholar.org/paper/PMBD%3A-a-Comprehensive-Plastics-Microbial-Database-Gan-Zhang/d071143adef1705fdfa9bb3270045465a4d3adc5
https://www.semanticscholar.org/paper/PMBD%3A-a-Comprehensive-Plastics-Microbial-Database-Gan-Zhang/d071143adef1705fdfa9bb3270045465a4d3adc5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. Plastics degradation by hydrolytic enzymes: The plastics-active enzymes database-PAZy -
PubMed [pubmed.nchbi.nlm.nih.gov]

9. The Plastics-Active Enzymes Database | re3data.org [re3data.org]
10. Account Suspended [mI3denzymeoptimization.jc-biotechaiteam.com]

11. Plastic-Microbial BioRemediation DB: A Curated Database for Multi-Omics Applications -
PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]
13. mdpi.com [mdpi.com]

14. Biodegradation of Polyurethane by Fungi Isolated from Industrial Wastewater—A
Sustainable Approach to Plastic Waste Management - PMC [pmc.ncbi.nim.nih.gov]

15. Microbial and Enzymatic Degradation of Synthetic Plastics - PMC [pmc.ncbi.nim.nih.gov]
16. thepharmajournal.com [thepharmajournal.com]

17. Approaches to Degrading Polystyrene (PS) Using Diverse Microorganisms |
springerprofessional.de [springerprofessional.de]

18. plantsjournal.com [plantsjournal.com]

19. Perspectives on the microorganisms with the potentials of PET-degradation - PMC
[pmc.ncbi.nlm.nih.gov]

20. Fungal Enzymes Involved in Plastics Biodegradation - PMC [pmc.ncbi.nim.nih.gov]
21. researchgate.net [researchgate.net]

22. How ‘super-enzymes’ that eat plastics could curb our waste problem | Plastics | The
Guardian [theguardian.com]

23. Challenges with Verifying Microbial Degradation of Polyethylene - PMC
[pmc.ncbi.nlm.nih.gov]

24. oaepublish.com [oaepublish.com]

25. Assessing microbial plastic degradation requires robust methods - PMC
[pmc.ncbi.nlm.nih.gov]

26. mdpi.com [mdpi.com]
27. researchgate.net [researchgate.net]

28. Degradation and potential metabolism pathway of polystyrene by bacteria from landfill
site - PubMed [pubmed.ncbi.nim.nih.gov]

29. Frontiers | Laboratory Test Methods to Determine the Degradation of Plastics in Marine
Environmental Conditions [frontiersin.org]

© 2025 BenchChem. All rights reserved. 15/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35175626/
https://pubmed.ncbi.nlm.nih.gov/35175626/
https://www.re3data.org/repository/r3d100013766
https://ml3denzymeoptimization.jc-biotechaiteam.com/cgi-sys/suspendedpage.cgi
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12417318/
https://www.researchgate.net/publication/363398701_Microbial_degradation_of_polyethylene_terephthalate_a_systematic_review
https://www.mdpi.com/2073-4360/17/2/169
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125171/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11125171/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7726165/
https://www.thepharmajournal.com/archives/2023/vol12issue9/PartAB/12-9-168-119.pdf
https://www.springerprofessional.de/en/approaches-to-degrading-polystyrene-ps-using-diverse-microorgani/26964590
https://www.springerprofessional.de/en/approaches-to-degrading-polystyrene-ps-using-diverse-microorgani/26964590
https://www.plantsjournal.com/archives/2021/vol9issue5/PartA/9-4-22-615.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11938130/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11938130/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230134/
https://www.researchgate.net/figure/Plastic-degrading-enzymes-with-the-highest-degradation-performance_tbl1_374736110
https://www.theguardian.com/environment/2022/feb/05/how-super-enzymes-that-eat-plastics-could-curb-our-waste-problem
https://www.theguardian.com/environment/2022/feb/05/how-super-enzymes-that-eat-plastics-could-curb-our-waste-problem
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022683/
https://www.oaepublish.com/articles/eceh.2025.08
https://pmc.ncbi.nlm.nih.gov/articles/PMC10990042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10990042/
https://www.mdpi.com/1420-3049/30/11/2462
https://www.researchgate.net/post/Low-cost_quantitative_methods_to_evaluate_plastic_degradation_by_bacteria
https://pubmed.ncbi.nlm.nih.gov/38128711/
https://pubmed.ncbi.nlm.nih.gov/38128711/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2012.00225/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2012.00225/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 30. Frontiers | Microbial Polyethylene Terephthalate Hydrolases: Current and Future
Perspectives [frontiersin.org]

o 31.researchgate.net [researchgate.net]
o 32.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Plastics Microbial Biodegradation Database for
beginners.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135303#plastics-microbial-biodegradation-
database-for-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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